Cas no 1968-71-4 (Methyl 2-bromo-3,4,5-trimethoxybenzoate)
1968-71-4 structure
Product Name:Methyl 2-bromo-3,4,5-trimethoxybenzoate
CAS No:1968-71-4
MF:C11H13BrO5
MW:305.121923208237
CID:2619991
PubChem ID:4073175
Update Time:2025-04-21
Methyl 2-bromo-3,4,5-trimethoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL21635979
- AKOS024324764
- 1968-71-4
- methyl 2-bromo-3,4,5-trimethoxybenzoate
- Methyl 2-bromo-3,4,5-trimethoxybenzoate
-
- Inchi: 1S/C11H13BrO5/c1-14-7-5-6(11(13)17-4)8(12)10(16-3)9(7)15-2/h5H,1-4H3
- InChI Key: ZEOHPLFQOMVEDD-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=O)OC)C=C(C(=C1OC)OC)OC
Computed Properties
- Exact Mass: 303.99464Da
- Monoisotopic Mass: 303.99464Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 54Ų
Methyl 2-bromo-3,4,5-trimethoxybenzoate Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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